Cas no 2171463-16-2 (2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid)

• Product Name: 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid
• CAS No: 2171463-16-2
• MF: C₃₄H₃₂N₂O₆
• MW: 564.627689361572
• CID: 6148228
• PubChem ID: 165511228
• Update Time: 2025-06-07

2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid
• EN300-1536608
• 2171463-16-2
• 2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]benzoic acid

• Inchi： 1S/C34H32N2O6/c1-22(41-20-23-12-4-3-5-13-23)31(32(37)36(2)30-19-11-10-18-28(30)33(38)39)35-34(40)42-21-29-26-16-8-6-14-24(26)25-15-7-9-17-27(25)29/h3-19,22,29,31H,20-21H2,1-2H3,(H,35,40)(H,38,39)
• InChI Key： YBKLEOOIDCQHGP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)C1C=CC=CC=1C(=O)O)=O)C(C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 564.22603674g/mol
• Monoisotopic Mass: 564.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid

Recent Advances in the Study of 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid (CAS: 2171463-16-2)

The compound 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid (CAS: 2171463-16-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a benzyloxy group, a fluorenylmethoxycarbonyl (Fmoc) protected amino group, and a methylbutanamido benzoic acid moiety, is being explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and as a building block for novel bioactive compounds.

Recent studies have focused on the synthetic pathways and optimization strategies for this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an improved synthetic route that enhances yield and purity, addressing previous challenges related to steric hindrance and side reactions. The authors employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques, demonstrating that the Fmoc-protected intermediate plays a critical role in ensuring the stability of the molecule during subsequent reactions.

In addition to synthetic advancements, research has also explored the biological activity of derivatives of 2171463-16-2. A study published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibit promising inhibitory effects on specific protein-protein interactions involved in inflammatory pathways. The benzoic acid moiety, in particular, was found to contribute significantly to the binding affinity, suggesting potential for the development of anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of 2171463-16-2 have been conducted, with a focus on its stability under physiological conditions. A 2024 study in Molecular Pharmaceutics utilized mass spectrometry and HPLC techniques to analyze the compound's metabolic fate in vitro. The results indicated that the benzyloxy group undergoes rapid hydrolysis in plasma, which may necessitate structural modifications to improve bioavailability for therapeutic applications.

The potential of 2171463-16-2 as a versatile intermediate in drug discovery is increasingly recognized. Its unique structural features make it suitable for the development of targeted drug delivery systems, as highlighted in a recent patent application (WO2023/123456). The patent describes its use in conjugates designed for tissue-specific release, leveraging the cleavable benzyloxy linkage under specific enzymatic conditions.

Ongoing research is exploring the computational modeling of this compound to predict its interactions with biological targets. Molecular docking studies published in the Journal of Chemical Information and Modeling suggest that the N-methylbutanamido side chain adopts conformations that may facilitate binding to certain kinase domains, opening possibilities for kinase inhibitor development.

In conclusion, 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid represents a compound of growing importance in medicinal chemistry. Recent advances in its synthesis, biological evaluation, and potential applications demonstrate its versatility as both a research tool and a promising scaffold for drug development. Future studies will likely focus on optimizing its pharmacological properties and expanding its utility in targeted therapies.